![molecular formula C21H28N2O2S B2632745 2,4,5-trimethyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide CAS No. 946209-90-1](/img/structure/B2632745.png)
2,4,5-trimethyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a sulfonamide derivative, which is a common structure in many pharmaceutical drugs. Sulfonamides are known for their antibiotic properties . It also contains a tetrahydroquinoline group, which is a type of heterocyclic compound. Heterocyclic compounds are widely distributed in nature and vital to many biological processes .
Synthesis Analysis
The synthesis of such a compound would likely involve the reaction of an appropriate benzenesulfonyl chloride with the corresponding amine (in this case, 2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylamine). This is a common method for preparing sulfonamides .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The benzenesulfonamide core provides a flat, aromatic region, while the tetrahydroquinoline group introduces a cyclic structure .Chemical Reactions Analysis
As a sulfonamide, this compound might undergo reactions typical of this class of compounds, such as hydrolysis under acidic or basic conditions. The tetrahydroquinoline portion could potentially undergo electrophilic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the sulfonamide group might confer some degree of water solubility, while the presence of multiple aromatic rings would likely result in a relatively high boiling point .Scientific Research Applications
Synthesis and Chemical Properties
- Compounds with structures related to 4-[quinazolin-3-yl]benzenesulfonamide and tetrahydroquinazolin have been synthesized, showcasing the chemical versatility and potential for creating novel molecules for various applications (El-hamid & Ismail, 2004).
- The structural properties and intramolecular interactions of N-cyclohexylcarbamoyl-4-[2-(7-methoxy-4,4-dimethyl-1,3-dioxo-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]benzenesulfonamide have been characterized, highlighting the significance of hydrogen bonding and molecular conformation (Gelbrich, Haddow, & Griesser, 2011).
Biological Applications and Antimicrobial Activity
- Novel tetrahydroquinoline derivatives bearing the sulfonamide moiety have shown promising in vitro antitumor activity, suggesting the potential use of related compounds in cancer treatment (Alqasoumi et al., 2010).
- Research on the synthesis and antimicrobial evaluation of 4-quinolinylazo-N-pyrimidinyl benzenesulfonamide derivatives revealed significant antimicrobial properties, which could be relevant for developing new antibiotics or preservatives (Biointerface Research in Applied Chemistry, 2019).
Chemical Synthesis and Characterization
- The design and synthesis of various benzenesulfonamide derivatives and the study of their properties, such as in the context of Ruthenium complexes used in catalysis, provide insights into the chemical diversity and application potential of these compounds (Dayan et al., 2013).
Advanced Material Applications
- Certain benzenesulfonamide derivatives have been employed in materials science, for instance, in the enhancement of UV protection and antimicrobial properties of cotton fabrics, demonstrating the compound's utility beyond pharmaceutical applications (Mohamed, Abdel-Wahab, & Fahmy, 2020).
Mechanism of Action
Future Directions
properties
IUPAC Name |
2,4,5-trimethyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H28N2O2S/c1-15-12-17(3)21(13-16(15)2)26(24,25)22-10-9-18-7-8-20-19(14-18)6-5-11-23(20)4/h7-8,12-14,22H,5-6,9-11H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UNLQMUZDZCACKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1C)S(=O)(=O)NCCC2=CC3=C(C=C2)N(CCC3)C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.